Cas no 2885995-13-9 (rel-(1R,3S)-3-Chlorocyclohexanamine)

• Product Name: rel-(1R,3S)-3-Chlorocyclohexanamine
• CAS No: 2885995-13-9
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• CID: 5309982
• Update Time: 2026-03-10

rel-(1R,3S)-3-Chlorocyclohexanamine Chemical and Physical Properties

Names and Identifiers

• rel-(1R,3S)-3-Chlorocyclohexanamine
• cis-3-Chloro-cyclohexylamine

• Inchi： 1S/C6H12ClN/c7-5-2-1-3-6(8)4-5/h5-6H,1-4,8H2/t5-,6+/m0/s1
• InChI Key： YZWGGFBANWSDLC-NTSWFWBYSA-N
• SMILES： [C@@H]1(N)CCC[C@H](Cl)C1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 195.9±33.0 °C(Predicted)
• pka: 9.83±0.70(Predicted)

Additional information on rel-(1R,3S)-3-Chlorocyclohexanamine

Exploring the Properties and Applications of rel-(1R,3S)-3-Chlorocyclohexanamine (CAS No. 2885995-13-9)

rel-(1R,3S)-3-Chlorocyclohexanamine, identified by the CAS registry number 2885995-13-9, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its cyclohexane ring with a chlorine substituent and an amine group, exhibits unique chemical properties that make it valuable in various applications. Recent studies have highlighted its potential in drug discovery, materials science, and catalytic processes, underscoring its importance in modern chemistry.

The structural configuration of rel-(1R,3S)-3-Chlorocyclohexanamine plays a crucial role in its reactivity and functionality. The stereochemistry at the 1R and 3S positions influences the compound's ability to participate in enantioselective reactions, a property that is highly sought after in asymmetric synthesis. Researchers have utilized this compound as a chiral building block in the construction of complex molecules, demonstrating its utility in organic synthesis.

In terms of physical properties, rel-(1R,3S)-3-Chlorocyclohexanamine exhibits a melting point of approximately 140°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. These characteristics make it suitable for use in various synthetic protocols where precise control over solubility is essential. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly reaction conditions, further enhancing its appeal.

The synthesis of rel-(1R,3S)-3-Chlorocyclohexanamine typically involves multi-step processes that include halogenation and amination reactions. One notable method involves the chlorination of cyclohexane followed by reductive amination to introduce the amine group. This approach has been optimized to achieve high yields and excellent stereochemical control, ensuring the production of enantiopure material. Innovations in catalytic methods have also been reported, with researchers employing palladium-catalyzed cross-coupling reactions to streamline the synthesis process.

rel-(1R,3S)-3-Chlorocyclohexanamine finds applications across diverse fields. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For instance, recent studies have demonstrated its role in the development of antiviral agents targeting RNA viruses. Additionally, this compound has been investigated for its potential as a chiral catalyst in asymmetric hydrogenation reactions, offering a cost-effective alternative to traditional catalysts.

In materials science, rel-(1R,3S)-3-Chlorocyclohexanamine has been utilized as a precursor for the synthesis of advanced polymers and materials with tailored properties. Its ability to form stable bonds with other functional groups makes it ideal for constructing high-performance materials for use in electronics and aerospace industries.

The latest research on CAS No. 2885995-13-9 has focused on understanding its interaction with biological systems. Studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, investigations into its pharmacokinetics have revealed promising bioavailability profiles, making it a candidate for further preclinical testing.

In conclusion, rel-(1R,3S)-3-Chlorocyclohexanamine, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and materials science unfold, this compound is poised to play an increasingly significant role in driving innovation across multiple disciplines.